Cas no 833460-83-6 (Pentanoic acid, 2-(4-methoxyphenoxy)-)

Pentanoic acid, 2-(4-methoxyphenoxy)- structure
833460-83-6 structure
Product Name:Pentanoic acid, 2-(4-methoxyphenoxy)-
CAS No:833460-83-6
MF:C12H16O4
MW:224.253044128418
CID:673013
PubChem ID:17605862
Update Time:2025-04-19

Pentanoic acid, 2-(4-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 2-(4-methoxyphenoxy)-
    • 2-(4-methoxyphenoxy)pentanoic acid
    • 833460-83-6
    • SCHEMBL13923928
    • AKOS000101593
    • n-propyl 4-methoxyphenoxyacetic acid
    • DTXSID50589754
    • Inchi: 1S/C12H16O4/c1-3-4-11(12(13)14)16-10-7-5-9(15-2)6-8-10/h5-8,11H,3-4H2,1-2H3,(H,13,14)
    • InChI Key: ZBVXWXFBBNEVAE-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC)C(C(=O)O)CCC

Computed Properties

  • Exact Mass: 224.10485899g/mol
  • Monoisotopic Mass: 224.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 55.8Ų
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